Cas no 1556215-96-3 (1-(4,5-difluoro-2-methoxyphenyl)propan-2-one)

• Product Name: 1-(4,5-difluoro-2-methoxyphenyl)propan-2-one
• CAS No: 1556215-96-3
• MF: C₁₀H₁₀F₂O₂
• MW: 200.182010173798
• CID: 6051632
• PubChem ID: 83880631
• Update Time: 2025-11-05

1-(4,5-difluoro-2-methoxyphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(4,5-difluoro-2-methoxyphenyl)propan-2-one
• EN300-1858289
• 1556215-96-3

• Inchi： 1S/C10H10F2O2/c1-6(13)3-7-4-8(11)9(12)5-10(7)14-2/h4-5H,3H2,1-2H3
• InChI Key： AKKQFHPQTXOINN-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=C(C=1)CC(C)=O)OC)F

Computed Properties

• Exact Mass: 200.06488588g/mol
• Monoisotopic Mass: 200.06488588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 26.3Ų

Additional information on 1-(4,5-difluoro-2-methoxyphenyl)propan-2-one

Comprehensive Analysis of 1-(4,5-Difluoro-2-methoxyphenyl)propan-2-one (CAS No. 1556215-96-3)

In the realm of organic chemistry, 1-(4,5-difluoro-2-methoxyphenyl)propan-2-one (CAS No. 1556215-96-3) stands out as a compound of significant interest due to its unique structural properties and potential applications. This fluorinated aromatic ketone is characterized by its methoxy and difluoro substituents, which contribute to its distinct chemical behavior. Researchers and industry professionals are increasingly exploring its utility in pharmaceutical intermediates, material science, and agrochemical formulations. Its molecular structure, featuring a propan-2-one backbone, offers versatility in synthetic pathways, making it a valuable building block in organic synthesis.

The compound's CAS number 1556215-96-3 serves as a critical identifier in chemical databases, ensuring precise tracking and regulatory compliance. Recent trends in green chemistry and sustainable synthesis have spurred interest in optimizing the production of 1-(4,5-difluoro-2-methoxyphenyl)propan-2-one with minimal environmental impact. Questions such as "What are the synthetic routes for this compound?" or "How does fluorination enhance its reactivity?" are frequently searched in academic and industrial circles. These inquiries reflect the growing demand for efficient methodologies and structure-activity relationships studies involving this molecule.

From a spectroscopic analysis perspective, the compound exhibits notable features in NMR and mass spectrometry, aiding in its identification and purity assessment. The presence of difluoro groups introduces electron-withdrawing effects, influencing its reactivity patterns in nucleophilic and electrophilic reactions. This attribute is particularly relevant in the design of high-performance materials and bioactive molecules, where precise control over electronic properties is essential. Additionally, the methoxy group contributes to solubility and stability, broadening its applicability in formulation chemistry.

In the context of drug discovery, 1-(4,5-difluoro-2-methoxyphenyl)propan-2-one has garnered attention as a potential precursor for central nervous system (CNS) therapeutics. Its ability to cross the blood-brain barrier and interact with neural targets is under investigation, aligning with the surge in searches for "neuroactive compounds" and "fluorinated drug candidates." The compound's lipophilicity and metabolic stability further enhance its profile for medicinal chemistry applications, making it a subject of ongoing research in academic and pharmaceutical laboratories.

Beyond pharmaceuticals, this compound finds relevance in advanced material synthesis, particularly in the development of fluorinated polymers and liquid crystals. The integration of fluorine atoms into materials often improves thermal stability and resistance to degradation, addressing key challenges in electronics and optoelectronics. Searches for "fluorine in material science" and "aromatic ketone applications" highlight the interdisciplinary interest in this molecule's potential.

In summary, 1-(4,5-difluoro-2-methoxyphenyl)propan-2-one (CAS No. 1556215-96-3) exemplifies the convergence of structural ingenuity and functional versatility in modern chemistry. Its applications span drug development, material innovation, and sustainable synthesis, reflecting the compound's adaptability to diverse scientific challenges. As research progresses, this molecule is poised to play a pivotal role in addressing contemporary demands across multiple industries.